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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Sulfo-Cy3-Tetrazine, a water-soluble fluorescent
probe widely utilized in bioorthogonal chemistry. It details the compound's physicochemical
properties, experimental protocols for its application in labeling biomolecules, and a visual
representation of the underlying chemical ligation workflow.

Core Compound Properties

Sulfo-Cy3-Tetrazine is a bright, orange-red fluorescent dye belonging to the sulfo-cyanine
family. The molecule is engineered with two key functional groups: a sulfonate group that
confers high water solubility, and a tetrazine moiety that enables highly specific and rapid
covalent bond formation with strained alkenes, such as trans-cyclooctene (TCO), via an
inverse-electron-demand Diels-Alder (IEDDA) cycloaddition. This reaction is a cornerstone of
"click chemistry" due to its high efficiency, selectivity, and biocompatibility, proceeding readily
under physiological conditions without the need for a catalyst.

Quantitative Data Summary
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The key quantitative parameters for Sulfo-Cy3-Tetrazine are summarized in the table below
for easy reference and comparison.

Property Value Source(s)
Molecular Weight 894.05 g/mol [1112]
Chemical Formula C41H47N7010S3 [1][2]

CAS Number 2055138-86-6 [2]
Excitation Maximum (Aex) ~550 nm

Emission Maximum (Aem) ~570 nm

High in agueous buffers (e.qg.,

Solubilit
y PBS), DMSO, DMF

Bioorthogonal Labeling via Tetrazine-TCO Ligation

The primary application of Sulfo-Cy3-Tetrazine is the fluorescent labeling of biomolecules that
have been pre-functionalized with a trans-cyclooctene (TCO) group. This process, often
referred to as tetrazine-TCO ligation, is exceptionally fast and specific, allowing for the precise
attachment of the Cy3 fluorophore to proteins, antibodies, nucleic acids, or other targets in
complex biological media.

Signaling Pathway and Experimental Workflow

The workflow for labeling a TCO-modified protein with Sulfo-Cy3-Tetrazine is a straightforward
and robust process. The reaction proceeds via a [4+2] cycloaddition between the tetrazine and
the TCO group, which is followed by a retro-Diels-Alder reaction that releases nitrogen gas,
forming a stable dihydropyridazine conjugate. This irreversible reaction drives the ligation to
completion.
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Bioorthogonal Labeling Workflow using Sulfo-Cy3-Tetrazine.

Experimental Protocol: General Protein Labeling

This protocol provides a general methodology for labeling a TCO-functionalized protein with
Sulfo-Cy3-Tetrazine. The optimal concentrations and reaction times may need to be adjusted
based on the specific protein and application.

Materials and Reagents

o TCO-modified protein of interest

Sulfo-Cy3-Tetrazine

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Purification: Spin desalting columns (e.g., with a 5 kDa molecular weight cutoff) or Size-
Exclusion Chromatography (SEC) system

Reagent Preparation

o Protein Solution: Prepare the TCO-modified protein in the reaction buffer at a concentration
of 1-5 mg/mL.
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Sulfo-Cy3-Tetrazine Stock Solution: Immediately before use, dissolve Sulfo-Cy3-Tetrazine
in anhydrous DMSO or DMF to create a 1-10 mM stock solution. Vortex briefly to ensure it is
fully dissolved. Due to the potential for hydrolysis, tetrazine solutions should be prepared
fresh.

Conjugation Reaction

Molar Ratio: Determine the desired molar excess of Sulfo-Cy3-Tetrazine to the TCO-
protein. A common starting point is a 1.5 to 5-fold molar excess of the tetrazine probe.

Reaction Initiation: Add the calculated volume of the Sulfo-Cy3-Tetrazine stock solution to
the protein solution. Ensure that the volume of the organic solvent (DMSO/DMF) does not
exceed 10% of the total reaction volume to prevent protein denaturation.

Incubation: Incubate the reaction mixture for 30 to 120 minutes at room temperature. Protect
the reaction from light to prevent photobleaching of the Cy3 dye. The reaction can also be
performed at 4°C, which may require a longer incubation time.

Purification of the Conjugate

Removal of Excess Reagent: After the incubation is complete, it is crucial to remove the
unreacted Sulfo-Cy3-Tetrazine to reduce background fluorescence in downstream
applications.

Spin Desalting: For rapid buffer exchange and purification of proteins >5 kDa, use a spin
desalting column according to the manufacturer's instructions. Equilibrate the column with
the desired storage buffer before loading the reaction mixture.

Size-Exclusion Chromatography (SEC): For higher resolution purification or for larger sample
volumes, SEC can be employed.

Storage and Analysis

Storage: Store the purified, labeled protein conjugate at 4°C for short-term use or at -20°C or
-80°C for long-term storage. The addition of a carrier protein like BSA (0.1%) can help
prevent degradation and non-specific binding.
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o Characterization (Optional): The degree of labeling (DOL) can be determined
spectrophotometrically by measuring the absorbance of the conjugate at 280 nm (for the
protein) and ~550 nm (for the Cy3 dye).

o Application: The Cy3-labeled protein is now ready for use in various downstream
applications, including fluorescence microscopy, flow cytometry, and other bioanalytical
assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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